Cas no 37020-81-8 (1-Propene-2-13C (9CI))

• Product Name: 1-Propene-2-13C (9CI)
• CAS No: 37020-81-8
• MF: C₃H₆
• MW: 43.0723958015442
• CID: 296566
• PubChem ID: 15621143
• Update Time: 2025-04-19

1-Propene-2-13C (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene-2-13C (9CI)
• prop-1-ene
• Propene-2-13C
• (2-~13~C)Prop-1-ene
• Propene-2-13C, 99 atom % 13C
• 37020-81-8
• DTXSID10575911
• AKOS015913352
• (213C)prop-1-ene

• Inchi： 1S/C3H6/c1-3-2/h3H,1H2,2H3/i3+1
• InChI Key： QQONPFPTGQHPMA-LBPDFUHNSA-N
• SMILES： C[13CH]=C

Computed Properties

• Exact Mass: 43.050305027g/mol
• Monoisotopic Mass: 43.050305027g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 1.48 (vs air)
• Melting Point: −185 °C(lit.)
• Boiling Point: −47.7 °C(lit.)
• Flash Point: -108℃
• Refractive Index: 1.348
• LogP: 1.19230
• Vapor Pressure: 15.4 atm ( 37.7 °C)

1-Propene-2-13C (9CI) Security Information

• Hazardous Material transportation number：UN 1077 2.1
• WGK Germany：3
• Hazard Category Code： 11-12
• Safety Instruction： 16-33-38-9
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons